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Compound of Interest

Compound Name: 1-Pentanol

Cat. No.: B3423595

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermodynamic properties
of 1-Pentanol (n-pentanol), an alcohol valued for its solvent properties and as a building block
in chemical synthesis. The information presented herein is intended to be a valuable resource
for professionals in research, scientific, and drug development fields where a thorough
understanding of the physicochemical behavior of 1-Pentanol is crucial. This document
summarizes essential quantitative data in structured tables, details the experimental protocols
for their determination, and provides visual representations of the experimental workflows.

Core Thermodynamic Properties of 1-Pentanol

1-Pentanol (CsH120) is a colorless liquid with a characteristic odor.[1] Its thermodynamic
properties are fundamental to understanding its behavior in various applications, from reaction
kinetics to formulation development.

Quantitative Data Summary

The following tables summarize the key thermodynamic properties of 1-Pentanol, compiled
from various reputable sources.

Table 1: General and Physical Properties of 1-Pentanol
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Property Value Units Reference
Molecular Weight 88.15 g/mol [2]
Boiling Point (at 101.3
138 °C [3]
kPa)
Melting Point -79 °C [3]
Flash Point 37.8 °C [3]

Table 2: Density of 1-Pentanol at Various Temperatures

Temperature (°C) Density (g/lcm3) Reference
20 0.81 [3]
25 0.811 [2]

Table 3: Vapor Pressure of 1-Pentanol at Various Temperatures

Temperature (°C) Vapor Pressure (Pa) Reference

20 200 [1]

The vapor pressure of 1-Pentanol can be described by the Antoine equation: logio(P) =A - (B
/ (T + C)), where P is the vapor pressure in bar and T is the temperature in Kelvin. The
constants for 1-pentanol are A = 4.68277, B = 1492.549, and C = -91.621 for the temperature
range of 307 K to 411 K.

Table 4: Heat Capacity of Liquid 1-Pentanol

Molar Heat Capacity (J K—*
Temperature (K) -2 Reference
mol-

298.15 207.45 [1]

Table 5: Enthalpy of Vaporization of 1-Pentanol
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Enthalpy of Vaporization
Temperature (K) (ka/mol) Reference
mo

298.15 52.5

Experimental Protocols

The accurate determination of thermodynamic properties is paramount for their application in

scientific and industrial contexts. This section details the methodologies for measuring the key

properties of 1-Pentanol.

Density Determination using a Pychometer

The density of a liquid can be determined with high precision using a pychometer, a glass flask

with a specific, accurately known volume.

Methodology:

Cleaning and Drying: The pycnometer is thoroughly cleaned and dried to ensure no residual
contaminants affect the mass measurement.

Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately
determined using an analytical balance.[4]

Filling with 1-Pentanol: The pycnometer is filled with 1-Pentanol, ensuring no air bubbles
are trapped. The stopper, which has a capillary tube, is inserted, allowing excess liquid to be
expelled.[5]

Thermostatting: The filled pycnometer is placed in a thermostatic bath to bring the liquid to
the desired temperature.[5]

Mass of Filled Pycnometer: After reaching thermal equilibrium, the exterior of the pycnometer
is carefully dried, and its mass is measured.[5]

Calculation: The density is calculated by dividing the mass of the 1-Pentanol (mass of filled
pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.[5]
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Workflow for Density Measurement using a Pycnometer
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Caption: Workflow for Density Measurement using a Pycnometer.

Vapor Pressure Measurement (Static Method)
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The static method involves measuring the pressure of the vapor in equilibrium with the liquid in
a closed system at a constant temperature.

Methodology:

o Apparatus Setup: A sample of 1-Pentanol is placed in a thermostatted cell connected to a
pressure measuring device. The apparatus is evacuated to remove air.

o Sample Degassing: The 1-Pentanol sample is thoroughly degassed to remove any
dissolved gases that could contribute to the total pressure.[6]

o Temperature Control: The temperature of the cell is precisely controlled using a thermostatic
bath.

o Equilibrium: The system is allowed to reach equilibrium, where the rate of vaporization
equals the rate of condensation.[7]

e Pressure Measurement: The pressure of the vapor in the cell is measured using a calibrated
pressure transducer.[8] This process is repeated at various temperatures to obtain a vapor
pressure curve.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b3423595?utm_src=pdf-body
https://www.benchchem.com/product/b3423595?utm_src=pdf-body
https://cdnsciencepub.com/doi/pdf/10.1139/v68-210
https://www.bellevuecollege.edu/wp-content/uploads/sites/140/2014/06/Exp6_Vapor_pressure_editGFPS.pdf
http://www.eng.usf.edu/~campbell/pdfs/JonRhodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Static Vapor Pressure Measurement
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Caption: Workflow for Static Vapor Pressure Measurement.
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Heat Capacity Determination using Adiabatic
Calorimetry

Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of liquids.[9]
The principle is to introduce a known quantity of heat to the sample and measure the resulting
temperature change under conditions where no heat is exchanged with the surroundings.

Methodology:

o Calorimeter Setup: A known mass of 1-Pentanol is placed in a calorimeter vessel, which is
surrounded by an adiabatic shield.[9]

e Thermal Equilibration: The sample is allowed to reach a stable initial temperature.

o Heating: A precisely measured amount of electrical energy is supplied to a heater within the
sample, causing its temperature to rise.

o Temperature Measurement: The temperature of the sample is monitored with a high-
precision thermometer.

» Adiabatic Control: The temperature of the adiabatic shield is continuously adjusted to match
the temperature of the calorimeter, minimizing heat loss.[9]

o Calculation: The heat capacity is calculated from the amount of heat added and the
corresponding temperature increase.
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Workflow for Adiabatic Calorimetry
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Caption: Workflow for Adiabatic Calorimetry.

Enthalpy of Vaporization Determination by Calorimetry

The enthalpy of vaporization can be determined by measuring the heat required to vaporize a
known amount of liquid at a constant temperature and pressure.[10]

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b3423595?utm_src=pdf-body-img
https://www.uobabylon.edu.iq/eprints/publication_12_31104_250.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methodology:

Calorimeter Preparation: A calorimeter is prepared with a vaporization vessel containing a
known mass of 1-Pentanol.[10]

Temperature Equilibration: The calorimeter and its contents are brought to the desired
temperature.

Vaporization: A steady stream of inert gas is passed through the 1-Pentanol to facilitate
vaporization at a constant rate. Alternatively, the liquid can be heated electrically to its boiling
point.

Heat Measurement: The heat absorbed during the vaporization process is measured by the
calorimeter. This can be done by measuring the cooling of the calorimeter or by supplying a
known amount of electrical energy to maintain a constant temperature.

Mass Determination: The mass of the vaporized 1-Pentanol is determined by weighing the
vaporization vessel before and after the experiment.[10]

Calculation: The enthalpy of vaporization is calculated by dividing the total heat absorbed by
the number of moles of 1-Pentanol that have vaporized.
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Workflow for Enthalpy of Vaporization Measurement
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Caption: Workflow for Enthalpy of Vaporization Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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